Cas no 41499-21-2 (1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene
• CAS No: 41499-21-2
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• CID: 2826839
• PubChem ID: 14801040
• Update Time: 2025-04-21

1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Isothiocyanatomethyl)-4-(trifluoromethyl)benzene
• DTXSID80564195
• Benzene, 1-(isothiocyanatomethyl)-4-(trifluoromethyl)-
• 4-trifluoromethylbenzyl isothiocyanate
• 41499-21-2
• AKOS012177629
• SCHEMBL3849073

• Inchi： 1S/C9H6F3NS/c10-9(11,12)8-3-1-7(2-4-8)5-13-6-14/h1-4H,5H2
• InChI Key： AHXHRYRWYFSRQJ-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 217.01730486Da
• Monoisotopic Mass: 217.01730486Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.5Ų